Cas no 1805569-64-5 (4-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol)

• Product Name: 4-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805569-64-5
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4806655
• Update Time: 2025-05-21

4-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C9H9F2N3O/c10-9(11)8-6(2-13)5(1-12)3-14-7(8)4-15/h3,9,15H,2,4,13H2
• InChI Key： PLCISEGBDNBBBP-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=NC=C(C#N)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: -0.8
• Topological Polar Surface Area: 82.9

Additional information on 4-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol

4-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol: A Comprehensive Overview

The compound with CAS No 1805569-64-5, commonly referred to as 4-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with an aminomethyl group at position 4, a cyano group at position 5, a difluoromethyl group at position 3, and a hydroxymethyl group at position 2. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol in drug discovery. The presence of the cyano group and the aminomethyl group introduces significant electron-withdrawing and electron-donating effects, respectively, which can modulate the molecule's interactions with biological targets. For instance, researchers have explored its ability to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. The findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents targeting Alzheimer's disease and related conditions.

In addition to its biomedical applications, 4-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol has also been investigated for its role in materials science. The pyridine ring's aromaticity and the substituents' electronic properties make this compound a promising candidate for use in organic electronics. Recent research has demonstrated its potential as an efficient charge transport material in organic light-emitting diodes (OLEDs). The molecule's ability to facilitate electron mobility while maintaining stability under operational conditions makes it a valuable component in next-generation electronic devices.

The synthesis of 4-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the desired functional groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is readily available for further studies and applications.

One of the most intriguing aspects of 4-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol is its versatility in chemical modifications. The presence of multiple reactive sites allows for further functionalization, enabling the creation of derivatives with enhanced properties tailored to specific applications. For example, recent work has focused on incorporating additional fluorinated groups to improve the compound's solubility and bioavailability. These modifications have shown promise in preclinical models, paving the way for future translational research.

From an environmental standpoint, 4-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol exhibits favorable biodegradation characteristics under controlled conditions. Studies have demonstrated that the compound can be effectively metabolized by microbial communities, reducing concerns about its persistence in natural ecosystems. This attribute is particularly important given the increasing emphasis on sustainable chemistry practices across various industries.

In conclusion, 4-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol (CAS No 1805569-64-5) stands out as a versatile and multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a key player in both academic research and industrial development. As ongoing investigations continue to uncover new insights into its properties and functionalities, this compound is poised to make meaningful contributions to science and technology in the years to come.